Cas no 1806987-83-6 (Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate)

• Product Name: Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate
• CAS No: 1806987-83-6
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4875808
• Update Time: 2025-10-31

Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate

• Inchi： 1S/C9H6F2N2O3/c1-16-9(15)6-2-4(7(10)11)5(3-12)8(14)13-6/h2,7H,1H3,(H,13,14)
• InChI Key： UDTMPJKVTUPOLJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(NC(C(=O)OC)=C1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 457
• XLogP3: 0.4
• Topological Polar Surface Area: 79.2

Additional information on Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate

Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate: A Comprehensive Overview

The compound Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate, identified by the CAS number 1806987-83-6, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug discovery, material science, and catalysis. The structure of this molecule features a pyridine ring with substituents at positions 2, 3, and 4, along with a methyl ester group at position 6. The presence of a cyano group (-CN), a difluoromethyl group (-CF₂H), and a hydroxyl group (-OH) introduces unique electronic and steric properties, making it an intriguing subject for both fundamental and applied research.

Recent studies have highlighted the potential of Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate in various chemical transformations. For instance, its ability to act as a catalyst in asymmetric synthesis has been explored in several academic journals. The cyano group, being electron-withdrawing, enhances the electrophilicity of the pyridine ring, making it an effective substrate for nucleophilic aromatic substitution reactions. Additionally, the hydroxyl group at position 2 can participate in hydrogen bonding, which is crucial for its role in bioconjugation and drug delivery systems.

In terms of synthesis, researchers have developed efficient routes to prepare this compound using modular approaches. One notable method involves the Friedel-Crafts alkylation of pyridine derivatives followed by subsequent functionalization steps to introduce the cyano and difluoromethyl groups. The use of transition metal catalysts has significantly improved the yield and selectivity of these reactions, aligning with the current trend toward sustainable and eco-friendly chemical processes.

The application of Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate extends beyond traditional organic synthesis. Recent findings suggest its potential as a building block in materials science, particularly in the development of advanced polymers and coordination complexes. Its ability to coordinate with metal ions makes it a promising candidate for creating metal-organic frameworks (MOFs) with applications in gas storage and catalysis.

From a pharmacological perspective, this compound has shown promise in preliminary studies as a bioactive agent. Its structural features allow for interactions with biological targets such as enzymes and receptors, making it a valuable lead compound in drug discovery programs. Ongoing research is focused on optimizing its bioavailability and reducing potential side effects through structural modifications.

In conclusion, Methyl 3-cyano-4-(difluoromethyl)-2-hydroxypyridine-6-carboxylate stands out as a multifaceted molecule with diverse applications across various scientific disciplines. Its unique combination of functional groups provides ample opportunities for further exploration in both academic and industrial settings. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing modern chemistry.